Cas no 1701713-19-0 (3-ethyl-7-nitro-2,3-dihydro-1H-indole)

• Product Name: 3-ethyl-7-nitro-2,3-dihydro-1H-indole
• CAS No: 1701713-19-0
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD30499924
• CID: 5161657
• PubChem ID: 106986267
• Update Time: 2025-05-25

3-ethyl-7-nitro-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-ethyl-2,3-dihydro-7-nitro-
• 3-ethyl-7-nitro-2,3-dihydro-1H-indole

• MDL： MFCD30499924
• Inchi： 1S/C10H12N2O2/c1-2-7-6-11-10-8(7)4-3-5-9(10)12(13)14/h3-5,7,11H,2,6H2,1H3
• InChI Key： VMYFDLQICQRSLI-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2[N+]([O-])=O)C(CC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 3-ethyl-7-nitro-2,3-dihydro-1H-indole

3-Ethyl-7-nitro-2,3-dihydro-1H-indole (CAS No. 1701713-19-0): A Comprehensive Overview

The compound 3-Ethyl-7-nitro-2,3-dihydro-1H-indole (CAS No. 1701713-19-0) is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indole family, which is a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The indole core is further modified with an ethyl group at the 3-position and a nitro group at the 7-position, making it a derivative with distinct chemical and biological properties.

The indole framework is well-known for its versatility in organic synthesis and its role as a scaffold in various bioactive molecules. The addition of the ethyl group and the nitro group introduces steric and electronic effects that can influence the compound's reactivity, solubility, and interaction with biological systems. Recent studies have highlighted the potential of such derivatives in drug discovery, particularly in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

From a synthetic perspective, 3-Ethyl-7-nitro-2,3-dihydro-1H-indole can be prepared through various routes, including cyclization reactions of appropriate precursors or modifications of existing indole derivatives. The presence of the nitro group at the 7-position suggests that this compound may exhibit redox properties or participate in nitration reactions under specific conditions. Researchers have explored its use as an intermediate in the synthesis of more complex molecules, leveraging its reactivity to build larger frameworks with desired functionalities.

In terms of biological activity, this compound has been studied for its potential as an antioxidant, anti-inflammatory agent, or modulator of cellular signaling pathways. The indole core is often associated with anti-cancer properties due to its ability to inhibit tumor growth or induce apoptosis in cancer cells. The substitution pattern on the indole ring can significantly influence these activities; for instance, the ethyl group may enhance lipophilicity, improving membrane permeability and bioavailability.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 3-Ethyl-7-nitro-2,3-dihydro-1H-indole with target proteins at an atomic level. These studies provide insights into how the compound's structure contributes to its binding affinity and selectivity. For example, molecular docking simulations have revealed that the nitro group may act as a hydrogen bond donor or acceptor, stabilizing interactions within enzyme active sites.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological fate of synthetic compounds like 3-Ethyl-7-nitro-2,3-dihydro-1H-indole becomes crucial. Research has shown that such compounds can undergo enzymatic or abiotic transformations under environmental conditions, potentially leading to the formation of less toxic byproducts.

In conclusion, 3-Ethyl-7-nitro-2,3-dihydro-1H-indole (CAS No. 1701713-19) represents a valuable molecule with diverse applications across chemistry and biology. Its unique structure offers opportunities for further exploration in drug design, material science, and environmental chemistry. As research continues to uncover its properties and potential uses, this compound stands as a testament to the ongoing innovation in modern chemical science.